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Welcome to the technical support center for the Molecular Data & Pathway Database (MDPD).

This guide provides answers to common questions and solutions for issues you may encounter

when downloading datasets.

Frequently Asked Questions (FAQs)
Why is my file download failing or incomplete?
An incomplete download occurs when the connection between your computer and the MDPD
server is interrupted.[1][2] This is a common issue, especially with large datasets.

Troubleshooting Steps:

Check Your Internet Connection: An unstable or slow internet connection is a primary cause

of download failure.[3][4] Try restarting your router or connecting directly via an Ethernet

cable for better stability.[3]

Ensure Sufficient Disk Space: Lack of adequate storage space on your selected drive will

cause the download to fail.[3][4] Verify that you have more space available than the total size

of the dataset you are downloading.
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Retry the Download: Temporary server-side issues or network congestion can often be

resolved by simply trying the download again.[3]

Use a Download Manager: For large files, a download manager can help by resuming

downloads that have been interrupted, saving you from having to start over.[5]

Below is a workflow to diagnose the cause of a failed download.

Start: Download Fails

Check Internet Connection

Check Disk Space

Connection Stable

Contact MDPD Support

Connection Unstable Retry Download

Sufficient Space

Insufficient Space

Use Command-Line Tool
(e.g., cURL/Wget)

Fails Again

Download Successful

Succeeds

Fails Succeeds
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A basic workflow for troubleshooting download failures.

My downloaded file is corrupted. What should I do?
File corruption can happen due to network interruptions or, rarely, an issue with the source file

on the server.[3][4] A corrupted file may be unreadable or cause errors when you try to open or

decompress it.[6]

Methodology for Verifying File Integrity:

The most reliable way to check for corruption is to verify the file's checksum. MDPD provides

MD5 checksums for all downloadable datasets.

Locate the Checksum: On the dataset download page, find the provided MD5 value.

Calculate the Checksum Locally: After downloading, use a command-line tool to calculate

the checksum of your local file.

On macOS/Linux: Open a terminal and run: md5 /path/to/your/downloaded/file.zip

On Windows: Open Command Prompt and run: certutil -hashfile

C:\path\to\your\downloaded\file.zip MD5

Compare: Match the calculated checksum with the one provided on the MDPD website. If

they do not match, the file is corrupted, and you should download it again.[5]

If the problem persists after multiple attempts, consider using a more robust download method,

such as a command-line tool.[7]

What are the common HTTP error codes I might see?
When you interact with the MDPD portal, your browser communicates with our servers using

HTTP. If there's a problem, the server will respond with a status code.[8] Understanding these

codes can help you diagnose the issue.
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Error Code Meaning Common Cause & Solution

400 Bad Request
The server could not

understand your request.

This can be caused by a

malformed request from your

browser.[9] Try clearing your

browser cache and cookies,

then attempt the download

again.

401 Unauthorized
You are not logged in or do not

have the correct credentials.

Ensure you are logged into

your MDPD account. If you

are, your session may have

expired. Log out and log back

in.[8][10]

403 Forbidden

You are logged in, but you do

not have permission to access

the data.

This indicates an issue with

your account's permissions for

that specific dataset.[8][9]

Please contact support to

verify your access rights.

404 Not Found
The requested file or page

does not exist.

The link may be broken or the

file may have been moved.[9]

[10] Double-check the URL or

navigate to the dataset from

the MDPD homepage.

500 Internal Server Error
A generic error indicating a

problem on our end.

This is a server-side issue.[9]

[11] Please wait a few minutes

and try again. If the problem

persists, our team is likely

already working on a fix.

503 Service Unavailable

The MDPD server is

temporarily overloaded or

down for maintenance.

This is usually temporary.[11]

Please try your download

again at a later time.

When should I use the API instead of a direct download?
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Both direct download (from your browser) and the MDPD API are valid ways to get data, but

they are suited for different scenarios.[12][13]

Feature Direct Download (Browser)
API Download
(Programmatic)

Use Case
Best for single files or smaller

datasets.

Ideal for large datasets, batch

downloads, or integrating

MDPD data into automated

workflows.[12][14]

Reliability
Prone to interruption from

unstable connections.[1]

More robust; can be scripted to

resume failed downloads and

verify integrity automatically.[7]

Speed

Limited by browser

performance and network

stability.

Can be faster for large-scale

transfers, especially when

using optimized tools.[15]

Technical Skill
Minimal; just click and save.

[14]

Requires basic knowledge of

command-line tools or a

scripting language like Python.

[14]

The diagram below illustrates the decision-making process for choosing a download method.
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Need to Download Data

Is the dataset large (>5GB)
or do you need multiple datasets?

Do you need to automate
the download process?

No

Recommended Method:
API Download

Yes

Yes

Recommended Method:
Direct Browser Download

No

Click to download full resolution via product page

Choosing between direct download and the API.

Experimental Protocols: Using Command-Line Tools
for Reliable Downloads
For researchers needing to download large datasets reliably, using command-line tools like

wget or cURL is highly recommended. These tools are less prone to failure and support

resuming interrupted downloads.
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Protocol: Downloading with wget
wget is a robust tool for downloading files from the command line.

Methodology:

Get the Download Link: From the MDPD data portal, right-click the download button for your

desired dataset and select "Copy Link Address."

Open a Terminal: Access the command-line interface on your system (Terminal on

macOS/Linux, PowerShell or Command Prompt on Windows).

Execute the Command: Use the following command structure. The -c flag tells wget to

continue an interrupted download.

Authentication (If Required): If the dataset requires you to be logged in, you will need to

provide your API key or session cookie.

Example with API Key Header:

This method provides a more stable and efficient way to handle large data transfers compared

to a standard browser download.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.quora.com/Why-are-my-files-damaged-when-I-download-them
https://www.researchgate.net/post/How_to_download_large_file_with_an_unstable_internet_connection
https://moz.com/learn/seo/http-status-codes
https://www.pingdom.com/blog/the-5-most-common-http-errors-according-to-google/
https://kinsta.com/blog/http-status-codes/
https://www.ramotion.com/blog/http-status-codes/
https://toolkit.data.wa.gov.au/hc/en-gb/articles/115001989813-Should-I-use-APIs-or-should-I-download-data-directly
https://apievangelist.com/2013/07/19/providing-full-data-download-vs-api/
https://www.proptrack.com.au/api-vs-data-extracts/
https://help.adknowledgeportal.org/apd/Use-Case-%232:-Download-Files-in-Bulk-Using-the-Command-Line-Client.2426503243.html
https://www.benchchem.com/product/b1676119/docs#mdpd-technical-support-center-troubleshooting-data-downloads
https://www.benchchem.com/product/b1676119/docs#mdpd-technical-support-center-troubleshooting-data-downloads
https://www.benchchem.com/product/b1676119/docs#mdpd-technical-support-center-troubleshooting-data-downloads
https://www.benchchem.com/product/b1676119/docs#mdpd-technical-support-center-troubleshooting-data-downloads
https://www.benchchem.com/product/b1676119?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676119?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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